(2R)-1-[4-[(Prop-2-enoylamino)methyl]benzoyl]pyrrolidine-2-carboxamide

• IUPAC Name: (2R)-1-[4-[(prop-2-enoylamino)methyl]benzoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-2-14(20)18-10-11-5-7-12(8-6-11)16(22)19-9-3-4-13(19)15(17)21/h2,5-8,13H,1,3-4,9-10H2,(H2,17,21)(H,18,20)/t13-/m1/s1
• InChI Key: LREZPCSBFZMYEA-CYBMUJFWSA-N
• Canonical SMILES: C=CC(=O)NCC1=CC=C(C=C1)C(=O)N2CCCC2C(=O)N
• Isomeric SMILES: C=CC(=O)NCC1=CC=C(C=C1)C(=O)N2CCC[C@@H]2C(=O)N
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

“(2R)-1-[4-[(Prop-2-enoylamino)methyl]benzoyl]pyrrolidine-2-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The “2R” indicates the configuration of the chiral center at the 2-position of the pyrrolidine ring.

Molecular Structure Analysis

The molecular structure would likely include a pyrrolidine ring, a benzoyl group attached to the nitrogen of the pyrrolidine ring, and a prop-2-enoylamino group attached to the 4-position of the benzoyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Without more information, it’s difficult to speculate on its potential mechanisms of action.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling and storing.

Future Directions

The future directions for this compound would depend on its potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, among others.